2-Oxo-mirabegron N-Carbamoylglucuronide
2-Oxo-mirabegron N-Carbamoylglucuronide
Brand Name:
Vulcanchem
CAS No.:
1365244-66-1
VCID:
VC0057163
InChI:
InChI=1S/C28H30N4O10S/c29-27-31-18(14-43-27)12-20(34)30-17-8-6-15(7-9-17)10-11-32(13-19(33)16-4-2-1-3-5-16)28(40)42-26-23(37)21(35)22(36)24(41-26)25(38)39/h1-9,14,21-24,26,35-37H,10-13H2,(H2,29,31)(H,30,34)(H,38,39)/t21-,22-,23+,24-,26-/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)CN(CCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C28H30N4O10S
Molecular Weight:
614.626
2-Oxo-mirabegron N-Carbamoylglucuronide
CAS No.: 1365244-66-1
Reference Standards
VCID: VC0057163
Molecular Formula: C28H30N4O10S
Molecular Weight: 614.626
| CAS No. | 1365244-66-1 |
|---|---|
| Product Name | 2-Oxo-mirabegron N-Carbamoylglucuronide |
| Molecular Formula | C28H30N4O10S |
| Molecular Weight | 614.626 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[4-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]phenyl]ethyl-phenacylcarbamoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H30N4O10S/c29-27-31-18(14-43-27)12-20(34)30-17-8-6-15(7-9-17)10-11-32(13-19(33)16-4-2-1-3-5-16)28(40)42-26-23(37)21(35)22(36)24(41-26)25(38)39/h1-9,14,21-24,26,35-37H,10-13H2,(H2,29,31)(H,30,34)(H,38,39)/t21-,22-,23+,24-,26-/m0/s1 |
| Standard InChIKey | KGQGNAYBJXXZGU-AMWBNRJOSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)CN(CCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | β-D-Glucopyranuronic Acid 1-[N-[2-[4-[[2-(2-Amino-4-thiazolyl)acetyl]amino]phenyl]ethyl]-N-(2-oxo-2-phenylethyl)carbamate] |
| PubChem Compound | 91810673 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume